1-(3-Methoxyphenyl)-3-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]urea
• InChI: InChI=1S/C21H19N5O2/c1-14-10-11-26-13-19(25-20(26)22-14)15-6-8-16(9-7-15)23-21(27)24-17-4-3-5-18(12-17)28-2/h3-13H,1-2H3,(H2,23,24,27)
• InChI Key: VVQMLYONXSDQJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=CN2C=C1)C3=CC=C(C=C3)NC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds that hold the atoms together. It can be determined using various spectroscopic methods and X-ray crystallography.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Chemical Interactions and Formation

1-(3-Methoxyphenyl)-3-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)urea belongs to a class of compounds that have received attention due to their wide-ranging biological activities. Zamora and Hidalgo (2015) discussed the formation and fate of similar compounds, emphasizing the role of lipid oxidation and the Maillard reaction in producing and eliminating these toxicants. They highlighted the simultaneous contribution of carbohydrates and lipids to the formation and fate of these compounds during food processing and storage (Zamora & Hidalgo, 2015).

Biosensors and Biological Importance

Botewad et al. (2021) provided insights into recent advances in biosensors for detecting and quantifying urea concentrations. They discussed the critical role of urea in various fields and its detection necessity, highlighting the use of urease as a bioreceptor element in urea biosensors and the use of different materials for enzyme immobilization (Botewad et al., 2021).

Medicinal Chemistry and Drug Design

Jagtap et al. (2017) discussed the significance of urea in drug design, summarizing various urea derivatives as modulators of biological targets. They emphasized the unique hydrogen binding capabilities of ureas, making them crucial for drug-target interactions and incorporated in molecules displaying a broad range of bioactivities. The review confirms the importance of urea moiety in medicinal chemistry and stimulates its use as a structural motif (Jagtap et al., 2017).

Analysis in Biological Matrices, Foodstuff, and Beverages

Teunissen et al. (2010) extensively covered the analysis of PhIP (a similar compound) and its metabolites in biological matrices, foodstuff, and beverages. They concluded that liquid chromatography coupled to mass spectrometry is the method of choice for sensitive qualitative as well as quantitative analysis with high selectivity (Teunissen et al., 2010).

Mechanism of Action

The mechanism of action is particularly relevant for drugs and bioactive compounds. It describes how the compound interacts with biological systems and produces its effects.

Safety and Hazards

Safety and hazards analysis involves understanding the risks associated with handling and disposing of the compound. This includes toxicity, flammability, and environmental impact.